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Introduction

(-)-Xestospongin C is a potent, cell-permeable, and reversible antagonist of the inositol 1,4,5-

trisphosphate receptor (IP3R).[1] Originally isolated from the marine sponge Xestospongia sp.,

it has become an invaluable pharmacological tool for dissecting the role of IP3R-mediated

calcium (Ca2+) signaling in a multitude of cellular processes, including synaptic plasticity.[2][3]

Synaptic plasticity, the ability of synapses to strengthen or weaken over time, is considered a

fundamental mechanism for learning and memory.[4][5] By selectively blocking the release of

Ca2+ from the endoplasmic reticulum (ER) through IP3Rs, (-)-xestospongin C allows

researchers to investigate the specific contribution of this signaling pathway to forms of

synaptic plasticity such as long-term potentiation (LTP) and long-term depression (LTD).[2][6]

Mechanism of Action

The primary mechanism of action of (-)-xestospongin C is the non-competitive inhibition of the

IP3 receptor.[6] This prevents the binding of IP3 to its receptor on the ER membrane, thereby

blocking the release of stored Ca2+ into the cytoplasm. This action is highly valuable for

distinguishing IP3R-mediated Ca2+ signals from other Ca2+ sources, such as influx through

voltage-gated calcium channels or release from ryanodine-sensitive stores.[2]
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Selectivity and Considerations for Use

While (-)-xestospongin C is a highly selective inhibitor of the IP3R, it is crucial for researchers

to be aware of potential off-target effects, particularly at higher concentrations.[2][6] Some

studies have reported that at concentrations above the typical range for IP3R inhibition, (-)-
xestospongin C can also inhibit the sarco/endoplasmic reticulum Ca2+-ATPase (SERCA)

pump.[7][8] This would lead to a depletion of ER Ca2+ stores, an effect similar to that of

thapsigargin. Additionally, effects on voltage-dependent Ca2+ and K+ channels have been

observed in some preparations, typically at concentrations of 3 µM or higher.[6] Therefore, it is

imperative to use the lowest effective concentration and include appropriate controls to verify

the specificity of the observed effects.

Quantitative Data Summary
The following tables summarize the key quantitative parameters for (-)-xestospongin C,

compiled from various studies. Note that IC50 values can vary depending on the experimental

preparation and conditions.[9]

Table 1: Inhibitory Concentrations of (-)-Xestospongin C

Target IC50 Value
Cell/Tissue
Type

Notes Reference(s)

IP3 Receptor ~350 nM
Cerebellar

Microsomes

30-fold lower

than for the

ryanodine

receptor.

[2]

Voltage-

Dependent Ba2+

Currents

~0.63 µM
Guinea-pig ileum

(intact cells)

Indicates

potential off-

target effects on

L-type Ca2+

channels.

[6]

Table 2: Effective Concentrations Used in Synaptic Plasticity and Cellular Studies
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Concentration Application
Cell/Tissue
Type

Observed
Effect

Reference(s)

700 nM Ca2+ Imaging

Frog

Neuromuscular

Junction

Prolonged Ca2+

clearance in

nerve terminals,

suggesting

SERCA

inhibition.

[7]

1 - 10 µM
Degranulation

Assay

RBL-2H3 Mast

Cells

Concentration-

dependent

inhibition of

antigen-induced

degranulation.

[3]

3 µM
Electrophysiolog

y

Guinea-pig

Papillary Muscle

Inhibited IP3-

induced

contractions

without affecting

basal

oscillations.

[2]

3 µM
Electrophysiolog

y/Ca2+ Imaging
Guinea-pig Ileum

Inhibited IP3-

induced Ca2+

release in

permeabilized

cells; also

inhibited voltage-

dependent Ca2+

channels in intact

cells.

[6]

3 - 10 µM
Ca2+ Imaging &

CCE Assay

RBL-2H3 Mast

Cells

Inhibited antigen-

induced Ca2+

release and

capacitative

calcium entry

(CCE).

[3][10]
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3 µmol (i.c.v.) In Vivo Study
APP/PS1 AD

Mice

Improved

cognitive

behavior and

reduced Aβ

plaques over 4

weeks.

[1]

Signaling Pathways and Experimental Workflows

Presynaptic Terminal

Neurotransmitter
Release (e.g., Glutamate)

mGluR

Activates

Click to download full resolution via product page

// Nodes prep [label="1. Prepare Acute Brain Slices\n(e.g., Hippocampus)", shape=box,

style=rounded]; acsf [label="2. Transfer to Recording Chamber\nwith ACSF"]; baseline

[label="3. Obtain Stable Baseline Recording\n(e.g., fEPSPs for 20-30 min)"]; drug [label="4.

Apply (-)-Xestospongin C\n(or Vehicle Control) via Perfusion"]; incubation [label="5. Incubate

for ≥20 min\nto ensure drug equilibration"]; induction [label="6. Apply LTD Induction

Protocol\n(e.g., LFS: 1 Hz for 15 min)"]; washout [label="7. Washout & Record Post-

Induction\nResponse for ≥60 min"]; analysis [label="8. Analyze Data\n(Compare % depression

between\nXestospongin C and control groups)"];

// Edges prep -> acsf; acsf -> baseline; baseline -> drug; drug -> incubation; incubation ->

induction; induction -> washout; washout -> analysis; } dot Caption: Experimental workflow for

investigating the role of IP3R in LTD.
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Experimental Protocols
Protocol 1: Investigating the Role of IP3R in
Hippocampal LTD using Field Electrophysiology
This protocol describes how to use (-)-xestospongin C to test the hypothesis that IP3R-

mediated Ca2+ release is necessary for the induction of long-term depression (LTD) at

Schaffer collateral-CA1 synapses.[11][12]

1. Materials and Reagents:

Animals: C57BL/6 mice or Sprague-Dawley rats.

Solutions:

Slicing Solution (ice-cold, carbogenated): Sucrose-based or NMDG-based protective

cutting solution.

Artificial Cerebrospinal Fluid (ACSF, carbogenated): (in mM) 124 NaCl, 2.5 KCl, 1.25

NaH2PO4, 26 NaHCO3, 2 CaCl2, 1 MgSO4, 10 D-glucose.

(-)-Xestospongin C Stock Solution: 1-10 mM in DMSO, store at -20°C.

Equipment: Vibrating microtome, recording chamber, perfusion system, glass

microelectrodes, amplifier, digitizer, stimulation unit.

2. Procedure:

Slice Preparation:

Anesthetize and decapitate the animal according to approved institutional protocols.

Rapidly dissect the brain and place it in ice-cold, carbogenated slicing solution.

Prepare 300-400 µm thick horizontal or coronal hippocampal slices using a vibrating

microtome.
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Transfer slices to a holding chamber with carbogenated ACSF at 32-34°C for 30 minutes,

then maintain at room temperature for at least 1 hour before recording.

Recording Setup:

Transfer a single slice to the recording chamber, continuously perfused with carbogenated

ACSF (2-3 mL/min) at 30-32°C.

Place a stimulation electrode in the Schaffer collateral pathway (stratum radiatum of CA1)

and a recording electrode (filled with ACSF) in the dendritic layer of CA1 to record field

excitatory postsynaptic potentials (fEPSPs).

Baseline Recording:

Deliver single test pulses (e.g., 0.05 Hz) to evoke fEPSPs. Adjust stimulation intensity to

elicit a response that is 40-50% of the maximum amplitude.

Record a stable baseline for at least 20-30 minutes.

Drug Application:

Switch the perfusion to ACSF containing the final desired concentration of (-)-
xestospongin C (e.g., 3 µM). The final DMSO concentration should be <0.1%.

For the control group, perfuse with ACSF containing the same concentration of DMSO

(vehicle).

Continue recording for another 20-30 minutes to ensure the drug has equilibrated and to

observe any acute effects on baseline transmission.

LTD Induction:

Apply a low-frequency stimulation (LFS) protocol, such as 900 pulses at 1 Hz, to induce

LTD.[13]

Post-Induction Recording:
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Following LFS, resume baseline test pulse stimulation (0.05 Hz) and record for at least 60

minutes to monitor the expression of LTD.

Data Analysis:

Measure the slope of the fEPSP. Normalize the slope values to the average of the pre-LFS

baseline.

Compare the magnitude of depression at 50-60 minutes post-LFS between the (-)-
xestospongin C treated group and the vehicle control group. A significant reduction in

LTD in the presence of the drug would indicate a requirement for IP3R signaling.

Protocol 2: Calcium Imaging of Synaptic Activity using
(-)-Xestospongin C
This protocol outlines a method to visualize the contribution of IP3R-mediated Ca2+ release to

synaptic activity in cultured neurons.[3][14]

1. Materials and Reagents:

Cells: Primary hippocampal or cortical neurons cultured on glass coverslips.

Solutions:

Imaging Buffer (e.g., HBSS): Containing physiological concentrations of ions.

Calcium Indicator: Fluo-4 AM or a genetically encoded calcium indicator (e.g., GCaMP).

Pluronic F-127 (for AM ester dyes).

(-)-Xestospongin C Stock Solution: 1-10 mM in DMSO.

Stimulants: Glutamate, ATP, or other relevant agonists.

Equipment: Confocal or widefield fluorescence microscope with a fast acquisition camera,

perfusion system.

2. Procedure:
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Indicator Loading:

For chemical dyes, incubate neurons with Fluo-4 AM (e.g., 1-5 µM) and Pluronic F-127 in

imaging buffer for 30-45 minutes at 37°C.

Wash the cells with fresh imaging buffer and allow them to de-esterify for at least 30

minutes at room temperature.

Imaging Setup:

Mount the coverslip in an imaging chamber on the microscope stage, perfusing with

imaging buffer.

Identify a field of view with healthy-looking neurons and their dendritic processes.

Acquire baseline fluorescence images at a suitable frame rate (e.g., 1-10 Hz).

Baseline Synaptic Response:

Locally apply a brief puff of an agonist (e.g., glutamate) to a dendritic region to evoke a

Ca2+ transient. Alternatively, use field stimulation if equipped.

Record the resulting change in fluorescence (ΔF). After the signal returns to baseline,

repeat the stimulation to ensure a consistent response.

Drug Application:

Perfuse the chamber with imaging buffer containing (-)-xestospongin C (e.g., 3-10 µM)

for 15-20 minutes.[3]

Post-Drug Response:

Re-apply the same agonist stimulation as in step 3 and record the resulting Ca2+

transient.

Data Analysis:

Define regions of interest (ROIs) over dendritic spines or shafts.
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Calculate the change in fluorescence over baseline (ΔF/F0) for each Ca2+ event.

Compare the amplitude and kinetics of the Ca2+ transients before and after the

application of (-)-xestospongin C. A reduction in the Ca2+ signal suggests that a

component of the response was mediated by IP3R-dependent Ca2+ release from internal

stores.

Control Experiment: To confirm that the observed effects are not due to ER store depletion via

SERCA inhibition, a parallel experiment can be run with thapsigargin, a specific SERCA

inhibitor. If (-)-xestospongin C and thapsigargin produce different Ca2+ dynamics, it supports

the conclusion that (-)-xestospongin C is acting primarily on the IP3R in that specific

experimental context.[7][8]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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